Cas no 110268-34-3 (Aristolignan)

• Product Name: Aristolignan
• CAS No: 110268-34-3
• MF: C₂₁H₂₆O₅
• MW: 358.428146839142
• CID: 208580
• Update Time: 2024-03-01

Aristolignan Chemical and Physical Properties

Names and Identifiers

• Phenol,4-[(2S,3S,4S,5R)-5-(3,4-dimethoxyphenyl)tetrahydro-3,4-dimethyl-2-furanyl]-2-methoxy-
• (+)-Aristolignin
• Aristolignin
• Phenol,4-[5-(3,4-dimethoxyphenyl)tetrahydro-3,4-dimethyl-2-furanyl]-2-methoxy-, [2S-(2a,3b,4a,5a)]-
• Aristolignan

• Inchi： 1S/C21H26O5/c1-12-13(2)21(15-7-9-17(23-3)19(11-15)25-5)26-20(12)14-6-8-16(22)18(10-14)24-4/h6-13,20-22H,1-5H3/t12-,13-,20-,21+/m0/s1
• InChI Key： YPQNDHHCUQGPFN-BKOMJCAWSA-N
• SMILES： O1[C@H](C2C=CC(=C(C=2)OC)O)[C@@H](C)[C@H](C)[C@@H]1C1C=CC(=C(C=1)OC)OC

Computed Properties

• Exact Mass: 358.178
• Monoisotopic Mass: 358.178
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 444
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lignans, neolignans and related compounds Furanoid lignans Tetrahydrofuran lignans 7,7'-epoxylignans
• Solvents and Organic Chemicals Organic Compounds Lignans, neolignans and related compounds Furanoid lignans 7,7'-epoxylignans